2H-[1,3]Thiazolo[4,5-d][1,3]diazepine

• CAS No.: 150950-33-7
• Molecular Formula: C6H5N3S
• Molecular Weight: 151.187
• IUPAC Name: 2H-[1,3]thiazolo[4,5-d][1,3]diazepine
• InChI: InChI=1S/C6H5N3S/c1-2-7-3-8-6-5(1)10-4-9-6/h1-3H,4H2
• InChI Key: CWSXTNODVVPKOU-UHFFFAOYSA-N
• SMILES: C1N=C2C(=CC=NC=N2)S1
• Synonyms: 2H-Thiazolo[4,5-d][1,3]diazepine (9CI)

Description

2H-[1,3]Thiazolo[4,5-d][1,3]diazepine is a bicyclic heterocyclic compound comprising a thiazole ring fused with a seven-membered diazepine ring. The numbering scheme ([4,5-d]) indicates the positions of fusion between the thiazole and diazepine moieties.

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and pharmacological differences between 2H-[1,3]Thiazolo[4,5-d][1,3]diazepine and related heterocycles:

Compound	Core Structure	Biological Activity	Key Findings
2H-[1,3]Thiazolo[4,5-d][1,3]diazepine	Thiazole fused with diazepine ([4,5-d] positions)	Not explicitly reported in evidence	Structural similarity to purine analogs; potential for NAD+ modulation
Thiazolo[4,5-d]pyridazinones	Thiazole fused with pyridazinone ([4,5-d] positions)	Analgesic, anti-inflammatory	Exceeded ketorolac’s analgesic activity in murine models
Thiazolo[5,4-d]pyrimidines	Thiazole fused with pyrimidine ([5,4-d] positions)	CD38 inhibition, NAD+ modulation	Compound 146 raised NAD+ >5-fold in liver tissue
Thiazolo[3,2-a]pyrimidines	Thiazole fused with pyrimidine ([3,2-a] positions)	Antimicrobial	Demonstrated activity against E. coli and S. aureus
Thiazolo[2,3-b][1,3]thiazinium salts	Thiazole fused with thiazinium ([2,3-b] positions)	Noncovalent S···I bonding; thermal stability	Exhibited tunable spectral properties and thermal resilience

Pharmacological and Mechanistic Insights

• CD38 Inhibition: Thiazolo[5,4-d]pyrimidines (e.g., compound 146) show potent CD38 inhibition, elevating NAD+ levels in tissues.
• Analgesic Activity: Thiazolo[4,5-d]pyridazinones demonstrated superior analgesic effects compared to ketorolac, a benchmark NSAID. This highlights the impact of pyridazinone fusion over diazepine in modulating pain pathways .
• Antimicrobial Activity: Thiazolo[3,2-a]pyrimidines exhibit broad-spectrum antimicrobial properties, likely due to their planar aromatic systems disrupting bacterial membranes.

Structural Nuances Driving Activity

• Ring Size and Fusion Positions: Seven-membered diazepine rings (as in the target compound) introduce conformational flexibility, which may enhance binding to dynamic enzyme pockets but reduce thermal stability compared to rigid thiazinium salts . Pyridazinone and pyrimidine fusions (e.g., in thiazolo[4,5-d]pyridazinones) optimize π-π stacking interactions with biological targets, improving potency .
• Substituent Effects :
  • Electron-withdrawing groups (e.g., nitro, chloro) on aromatic rings enhance antimicrobial and anti-inflammatory activities in analogs like VU0090157 and thiazolo[3,2-a]pyrimidines .